Cas no 2309341-70-4 (4-amino-2-({(2-methoxyphenyl)carbamoylmethyl}sulfanyl)pyrimidine-5-carboxamide)

• Product Name: 4-amino-2-({(2-methoxyphenyl)carbamoylmethyl}sulfanyl)pyrimidine-5-carboxamide
• CAS No: 2309341-70-4
• MF: C₁₄H₁₅N₅O₃S
• MW: 333.365600824356
• CID: 5341805
• Update Time: 2025-08-03

4-amino-2-({(2-methoxyphenyl)carbamoylmethyl}sulfanyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)pyrimidine-5-carboxamide
• 4-amino-2-[2-(2-methoxyanilino)-2-oxoethyl]sulfanylpyrimidine-5-carboxamide
• 4-amino-2-({(2-methoxyphenyl)carbamoylmethyl}sulfanyl)pyrimidine-5-carboxamide

• Inchi： 1S/C14H15N5O3S/c1-22-10-5-3-2-4-9(10)18-11(20)7-23-14-17-6-8(13(16)21)12(15)19-14/h2-6H,7H2,1H3,(H2,16,21)(H,18,20)(H2,15,17,19)
• InChI Key： JGTXZZLZLOGKDC-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C(N)=O)=C(N)N=1)CC(NC1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• XLogP3: 1
• Topological Polar Surface Area: 159

Additional information on 4-amino-2-({(2-methoxyphenyl)carbamoylmethyl}sulfanyl)pyrimidine-5-carboxamide

4-Amino-2-({(2-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)Pyrimidine-5-Carboxamide: A Comprehensive Overview

4-Amino-2-({(2-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)Pyrimidine-5-Carboxamide, also identified by the CAS registry number 2309341-70-4, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of pyrimidines, which are well-known for their role in various biological processes and their applications in drug design. The structure of this molecule is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The pyrimidine core of this compound serves as a versatile scaffold for the attachment of functional groups. In this case, the sulfanyl group (-S-) attached to the pyrimidine ring introduces sulfur into the molecule, which can significantly influence its reactivity and interactions with biological systems. Additionally, the presence of an amino group (-NH₂) and a carbamoylmethyl group further enhances the compound's functional diversity. These features make it an intriguing subject for both academic research and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic properties of such compounds more accurately. For instance, studies utilizing molecular docking simulations have revealed that 4-Amino-2-({(2-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)Pyrimidine-5-Carboxamide exhibits potential binding affinity towards certain protein targets, suggesting its role in modulating cellular signaling pathways. This aligns with its classification as a lead compound in drug discovery programs.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate precursors. The introduction of the sulfanyl group is often achieved through nucleophilic substitution reactions, while the amino and carbamoylmethyl groups are incorporated using amide bond formation techniques. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

In terms of biological activity, 4-Amino-2-({(2-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)Pyrimidine-5-Carboxamide has shown promise in preclinical studies as a potential antiproliferative agent. Its ability to inhibit key enzymes involved in cell cycle regulation has been documented in several research articles published in reputable journals. Furthermore, its selectivity towards cancer cells over normal cells has been highlighted as a significant advantage in therapeutic applications.

The structural versatility of this compound also makes it an attractive candidate for exploring its role in other therapeutic areas, such as inflammation and neurodegenerative diseases. Ongoing research is focused on understanding its mechanism of action at a molecular level, which could pave the way for its development into a novel drug entity.

From an environmental perspective, the synthesis and handling of CAS No. 2309341-70-4 must adhere to strict safety protocols to minimize any adverse effects on human health and ecosystems. The compound's stability under various storage conditions has been evaluated, ensuring its suitability for long-term use in research settings.

In conclusion, 4-Amino-2-({(2-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)Pyrimidine-5-Carboxamide (CAS No. 2309341-70) represents a compelling example of how modern chemical synthesis and biological research can converge to develop innovative compounds with significant therapeutic potential. As research continues to unravel its full spectrum of applications, this compound stands at the forefront of advancements in medicinal chemistry.